2-(4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide

• Molecular Formula: C14H15N7OS2
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H15N7OS2/c1-3-21-12(10-4-6-15-7-5-10)18-20-14(21)23-8-11(22)16-13-19-17-9(2)24-13/h4-7H,3,8H2,1-2H3,(H,16,19,22)
• InChI Key: CIXDAQWAFWLWIP-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=NN=C(S2)C)C3=CC=NC=C3

Description

2-(4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide is not fully understood, but it is believed to interact with specific enzymes and proteins in the body. It has been shown to inhibit the activity of certain enzymes, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide in lab experiments is its versatility. It can be used in various assays to study its potential therapeutic effects. However, one of the limitations is the complex synthesis process, which may limit its availability for researchers.

Future Directions

There are several future directions for research on 2-(4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide. One potential direction is to study its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to explore its potential use as a fluorescent probe for biological imaging. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis process for wider availability.
In conclusion, this compound is a promising chemical compound that has potential applications in various scientific fields. Its complex synthesis process and limited availability may be limiting factors, but further research is needed to fully understand its potential therapeutic effects and to optimize its synthesis process for wider availability.

Synthesis Methods

The synthesis of 2-(4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide involves a multi-step process that includes the reaction of different chemical compounds. The detailed synthesis method is beyond the scope of this paper, but it is worth mentioning that the synthesis process requires expertise and careful handling of the chemicals involved.

Scientific Research Applications

2-(4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide has been studied for its potential applications in various scientific fields. One of the main applications is in medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential use as a fluorescent probe in biological imaging and as a catalyst in organic synthesis.